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Compound of Interest

Compound Name: 2,5-Dimethylphenylacetonitrile

Cat. No.: B100795 Get Quote

An In-depth Technical Guide to the Material Safety of 2,5-Dimethylphenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals

in research and development. The information provided is compiled from available safety data

sheets and chemical databases. It is not exhaustive and should be used in conjunction with

your institution's established safety protocols and a thorough risk assessment before handling

this chemical.
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Identifier Value

Chemical Name 2,5-Dimethylphenylacetonitrile

Synonyms
2,5-Dimethylbenzyl Cyanide, 2,5-

Xylylacetonitrile

CAS Number 16213-85-7

Molecular Formula C₁₀H₁₁N

Molecular Weight 145.21 g/mol

Structure

Chemical Structure of 2,5-

Dimethylphenylacetonitrile

Hazard Identification and Classification
GHS Classification:

Pictograms:

Signal Word:Danger

Hazard Statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[1][2]

H315: Causes skin irritation.[2]

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[2]
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P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

Response:

P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER or

doctor/physician. Rinse mouth.[1][2]

P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER or

doctor/physician if you feel unwell.[1][2]

P304 + P340 + P311: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER or doctor/physician.[1][2]

P361 + P364: Take off immediately all contaminated clothing and wash it before reuse.[1]

[2]

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[2]

P405: Store locked up.

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Physical and Chemical Properties
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Property Value Source(s)

Appearance
White to light yellow

powder/crystal
[1][2]

Melting Point 27-30 °C [2][3][4]

Boiling Point
73 °C @ 1 mm Hg / 79 °C @

0.3 mmHg
[2][3][4]

Flash Point 119 °C [2][4]

Density ~1.035 g/cm³ (estimate) [3]

Solubility

No data available. Assumed to

be insoluble in water, similar to

other organic nitriles.

Toxicological Information
Note: The toxicological properties of 2,5-Dimethylphenylacetonitrile have not been fully

investigated.[5] The hazard classification is based on the expected properties of toxic organic

nitriles. No quantitative LD50 or LC50 data for this specific compound are currently available in

the public domain. The primary toxicological concern with nitrile compounds is the potential for

metabolic release of cyanide, which can inhibit cellular respiration.

Acute Effects:

Oral: Toxic if swallowed.[1][2]

Dermal: Toxic in contact with skin.[1][2] Causes skin irritation.[2]

Inhalation: Toxic if inhaled.[1][2]

Chronic Effects:

No data available.

Carcinogenicity, Mutagenicity, and Reproductive Toxicity:
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No data available.

Experimental Protocols and Safe Handling
Personal Protective Equipment (PPE)
A risk assessment should be conducted for any procedure involving this compound. The

following PPE is recommended as a minimum:

Eye/Face Protection: Chemical safety goggles and a face shield.

Skin Protection:

A flame-retardant lab coat.

Chemical-resistant gloves (e.g., nitrile, neoprene). Glove integrity should be checked

before each use, and gloves should be changed immediately upon contamination.

Full-length pants and closed-toe shoes.

Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there

is a risk of exceeding exposure limits, a NIOSH-approved respirator with an appropriate

cartridge for organic vapors and particulates should be used.

Handling and Storage
Handling:

Use this compound only in a well-ventilated area, preferably a chemical fume hood.

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Ground and bond containers when transferring material.

Wash hands thoroughly after handling.

Storage:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a cool, dry, and well-ventilated area.[2]

Keep the container tightly closed and stored under an inert gas as the material is air-

sensitive.[2]

Store refrigerated (0-10°C).[2]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Store in a locked, secure location.

Spill Response Protocol
For Small Spills (in a chemical fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with a chemical absorbent suitable for organic

compounds (e.g., vermiculite, sand).

Gently sweep the absorbed material into a labeled, sealable container for hazardous waste.

Avoid creating dust.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.

For Large Spills (outside of a chemical fume hood):

Evacuate the area immediately.

Alert your institution's emergency response team.

Close the doors to the affected area and post a warning sign.

Do not re-enter the area until it has been cleared by safety professionals.
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First Aid Measures
Immediate medical attention is critical in all cases of exposure.

Inhalation:

Remove the individual to fresh air.

If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-

mouth).

Keep the person warm and at rest.

Seek immediate medical attention.[1][2]

Skin Contact:

Immediately remove all contaminated clothing.

Wash the affected area with copious amounts of soap and water for at least 15 minutes.

Seek immediate medical attention.[1][2]

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion:

Do NOT induce vomiting.

Rinse mouth with water.

Never give anything by mouth to an unconscious person.
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Seek immediate medical attention.[1][2]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.

Unsuitable Extinguishing Media: Do not use a direct stream of water, as it may spread the

fire.

Specific Hazards: Combustion may produce toxic gases, including carbon oxides, nitrogen

oxides, and hydrogen cyanide.

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).
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Caption: First aid workflow for exposure to 2,5-Dimethylphenylacetonitrile.
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Caption: Experimental workflow for handling 2,5-Dimethylphenylacetonitrile solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lin-web.clarkson.edu [lin-web.clarkson.edu]

2. hydepark-environmental.com [hydepark-environmental.com]

3. spectrumchemical.com [spectrumchemical.com]

4. chemicalbook.com [chemicalbook.com]

5. nj.gov [nj.gov]

To cite this document: BenchChem. [2,5-Dimethylphenylacetonitrile material safety data
sheet (MSDS).]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100795#2-5-dimethylphenylacetonitrile-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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